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Compound of Interest

Compound Name: 4-(pentyloxy)Benzamide

Cat. No.: B13863709

Get Quote

Physical Properties and Characterization of p-Pentyloxybenzamide Solid

Executive Summary
This technical guide provides a comprehensive analysis of p-pentyloxybenzamide (4-

pentyloxybenzamide), a critical intermediate in the synthesis of liquid crystalline mesogens and

pharmaceutical derivatives. Unlike its ortho-isomer (Pentalamide), which is a known antifungal

agent, the para-isomer is primarily valued for its rigid rod-like structure and capacity for

intermolecular hydrogen bonding. This guide details its solid-state properties, synthesis logic,

and characterization protocols, emphasizing the distinction between the para and ortho

isomers to prevent experimental error.

Part 1: Chemical Identity & Structural Analysis
1.1 Nomenclature and Identification

IUPAC Name: 4-(Pentyloxy)benzamide

Common Synonyms:p-Amyloxybenzamide; 4-n-Pentyloxybenzamide
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CAS Registry Number: 15058-26-1 (Note: Often conflated with the ortho isomer 5579-06-6 in

generic databases; verification via structure is mandatory).

Molecular Formula: C₁₂H₁₇NO₂

Molecular Weight: 207.27 g/mol

1.2 Structural Connectivity The molecule consists of a benzamide core substituted at the para

position with a pentyl ether chain. This structural anisotropy is the key driver for its potential

mesomorphic (liquid crystalline) behavior.
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Figure 1: Structural connectivity and dominant solid-state interactions of p-

pentyloxybenzamide.

Part 2: Solid-State Characterization
2.1 Physical Constants Table Note: Data distinguishes between the requested Para isomer and

the common Ortho isomer.
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Property
p-
Pentyloxybenzamid
e (Target)

o-
Pentyloxybenzamid
e (Comparison)

Significance

Appearance
White crystalline

powder

White to off-white

crystals
Purity indicator.

Melting Point
145–155 °C

(Predicted/Range)*
89–91 °C (Exp.)

Para symmetry leads

to higher lattice

energy.

Solubility (Water)
Negligible (< 0.1

mg/mL)
Very Low

Hydrophobic pentyl

chain dominates.

Solubility (Organic)
Soluble in EtOH,

DMSO, DMF, CHCl₃
Soluble in EtOH, Et₂O

Recrystallization

solvent selection.

Crystal Habit Platelets or Needles Monoclinic Prisms

Dependent on solvent

choice (e.g., EtOH vs.

Toluene).

pKa (Amide) ~23 (Neutral in water) ~23
Non-ionizable under

physiological pH.

*Note on Melting Point: While the ortho-isomer melts at ~89°C, para-alkoxybenzamides

typically exhibit significantly higher melting points due to linear packing efficiency. 4-

Methoxybenzamide melts at ~167°C; the pentyl chain increases flexibility, slightly lowering the

MP relative to the methyl homologue but maintaining it well above the ortho isomer.

2.2 Polymorphism and Thermal Behavior p-Pentyloxybenzamide is prone to polymorphism, a

critical factor in drug development and materials science.

DSC Profile: Expect a sharp endotherm at the melting point. Secondary endotherms prior to

melting may indicate solid-solid transitions or liquid crystalline (smectic) phase formation,

common in p-alkoxybenzamides.

TGA Profile: Stable up to ~200°C. Degradation (deamidation or ether cleavage) typically

onsets >250°C.
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2.3 Spectroscopic Identification

FT-IR (ATR):

Amide I (C=O stretch): 1650–1680 cm⁻¹ (Strong).

Amide II (N-H bend): 1620–1640 cm⁻¹.

N-H Stretch: Doublet at 3150–3400 cm⁻¹ (Primary amide).

Ether (C-O-C): 1240–1260 cm⁻¹ (Aryl-alkyl ether).

¹H-NMR (DMSO-d₆, 400 MHz):

Amide Protons: Two broad singlets (or one very broad) at δ 7.0–8.0 ppm.

Aromatic Protons: Two doublets (AA'BB' system) at δ 7.8 (2H, ortho to C=O) and δ 6.9

(2H, ortho to OR).

Alkyl Chain: Triplet at δ 4.0 (OCH₂), Multiplets at δ 1.3–1.8, Triplet at δ 0.9 (CH₃).

Part 3: Synthesis & Purification Protocol
This protocol utilizes a Williamson ether synthesis followed by amidation. This route is

preferred over direct amidation of 4-pentyloxybenzoic acid for laboratory-scale purity control.

3.1 Reaction Workflow
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Figure 2: Synthesis pathway for p-pentyloxybenzamide via Williamson etherification.

3.2 Detailed Methodology

Reagents: 4-Hydroxybenzamide (1.0 eq), 1-Bromopentane (1.1 eq), Potassium Carbonate

(anhydrous, 2.0 eq), Acetone (dry).

Procedure:

Dissolve 4-hydroxybenzamide in acetone. Add K₂CO₃ and stir for 30 min to generate the

phenoxide anion (color change may occur).

Add 1-bromopentane dropwise.

Reflux at 60°C for 12–24 hours. Monitor via TLC (Mobile phase: 50% EtOAc/Hexane).
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Work-up:

Filter hot to remove inorganic salts (KBr, excess K₂CO₃).

Evaporate the filtrate to obtain the crude solid.

Purification (Critical for Physical Property Analysis):

Recrystallize from hot Ethanol/Water (9:1).

Self-Validation: The product must dry to a constant weight. A melting point range >2°C

indicates impurity (likely unreacted phenol).

Part 4: Solubility & Solution Thermodynamics
For pharmaceutical and formulation applications, understanding the solubility profile is

essential.

4.1 Solubility Profile

High Solubility: Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), Pyridine.

Moderate Solubility: Ethanol (hot), Methanol, Chloroform, Ethyl Acetate.

Low/Insoluble: Water, Hexane, Cyclohexane.

4.2 Thermodynamic Implications The "odd-even" effect is common in the solubility and melting

points of alkoxybenzamides. The pentyl chain (C5, odd) typically imparts slightly higher

solubility in non-polar solvents compared to the butyl (C4) or hexyl (C6) analogues due to

crystal packing entropy differences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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